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Compound of Interest

Compound Name: 8-Ethoxyocta-1,6-diene

Cat. No.: B15483881

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the chemical properties and structure of 8-Ethoxyocta-1,6-
diene. Despite a comprehensive search of available scientific literature and chemical
databases, it is apparent that this specific compound is not well-documented. Publicly
accessible information regarding its detailed chemical properties, experimental protocols for its
synthesis, and its biological activity is exceptionally limited. This guide, therefore, serves to
summarize the known foundational data and provides context based on the general
characteristics of related alkoxy-dienes.

Core Chemical Identity

Based on available chemical registration information, the fundamental identifiers for 8-
Ethoxyocta-1,6-diene are as follows:

Property Value

CAS Number 51586-85-7
Molecular Formula C10H180
Molecular Weight 154.25 g/mol

Structural Information
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The chemical structure of 8-Ethoxyocta-1,6-diene consists of an eight-carbon chain containing
two double bonds at positions 1 and 6. An ethoxy group (-OCH2CH?5) is attached to the eighth
carbon. The presence of the diene system and the ether linkage are the key functional features
that would be expected to govern its reactivity.

A logical representation of its synthesis could be conceptualized as the etherification of octa-
1,6-dien-8-ol. This is a hypothetical pathway as no specific synthesis protocols for this
compound have been found.
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properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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